Cas no 857547-92-3 (benzothiophene-2,3-dicarbonitrile)
857547-92-3 structure
Product Name:benzothiophene-2,3-dicarbonitrile
CAS No:857547-92-3
MF:C10H4N2S
MW:184.217160224915
CID:1846548
Update Time:2024-11-19
benzothiophene-2,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- benzothiophene-2,3-dicarbonitrile
- 1-Benzothiophen-2,3-dicarbonitril
- 1-benzothiophene-2,3-dicarbonitrile
- LogP
- Benzo[b]thiophene-2,3-dicarbonitrile
-
- Inchi: 1S/C10H4N2S/c11-5-8-7-3-1-2-4-9(7)13-10(8)6-12/h1-4H
- InChI Key: JMJLQBWRHVDSGG-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(C#N)=C(C#N)S2
Computed Properties
- Exact Mass: 184.01
- Monoisotopic Mass: 184.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 75.8A^2
Experimental Properties
- Density: 1.37
- Melting Point: 148 °C
- Boiling Point: 424.2°C at 760 mmHg
- Flash Point: 210.3°C
- Refractive Index: 1.694
benzothiophene-2,3-dicarbonitrile Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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